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Compound of Interest

Compound Name: alpha-lrone

Cat. No.: B1206951

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of alpha-lrone, a significant ketone in fragrance chemistry. The document details its
structural characteristics, isomeric forms, and key physical and chemical data. Furthermore, it
outlines experimental methodologies for the determination of these properties and illustrates
the relevant biological signaling pathway.

Physicochemical Properties of alpha-lrone

alpha-Irone is a natural organic compound classified as a monoterpenoid, primarily recognized
for its characteristic floral, violet-like aroma.[1] It is a key component in high-end perfumery,
particularly in creating orris and violet fragrances.[2][3][4] The following table summarizes its
key physicochemical properties.
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Property Value Source(s)
Molecular Formula C14H220 [2][5][6]
Molecular Weight 206.32 g/mol [71[81[9]
Appearance Colorless to pale yellow liquid [1][5][6][10]

110-112 °C at 3.00 mm Hg;

Boiling Point ~280-295 °C at 760 mm Hg [7][11][12]
(est.)

Melting Point <25°C [71[13]

Density 0.932-0.939 g/mL at 20-25 °C 5171811 1]14]

Refractive Index 1.497-1.503 at 20 °C [5][71111]

Insoluble in water; Soluble in

alcohol and other organic

Solubility solvents.[1][10] Water solubility

is approximately 110 mg/L at

20 °C.[7][11]
Vapor Pressure 0.004 mmHg at 25 °C (est.) [11]
Flash Point > 100 °C (212 °F) [10][11]
logP (o/w) 3.8-44 [5][6][13]

Chirality and Isomerism

alpha-Irone is a chiral molecule, and its different stereocisomers can exhibit varying olfactory
properties.[1][15] The term "irone" encompasses several isomers, including alpha-, beta-, and
gamma-irone, which differ in the position of the double bond within the cyclohexene ring.[5]
Furthermore, alpha- and gamma-irone can exist as cis- and trans- diastereomers, each with a
corresponding enantiomer.[14] Commercial alpha-Irone is often a mixture of these isomers.
[14] The specific stereochemistry of the isomers has been determined using techniques such
as X-ray crystallography and nuclear magnetic resonance spectroscopy.[14]
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Figure 1. Isomeric relationships of Irone.
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Experimental Protocols

Detailed experimental protocols for the determination of physicochemical properties are crucial
for reproducible research. The following sections outline standard methodologies that can be

applied to alpha-lrone.

Workflow for Physicochemical Characterization

The characterization of alpha-Irone involves a series of analytical techniques to determine its

properties and purity.
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alpha-Irone Sample

Purification (e.g., Distillation/Chromatography)
Property Determination / / \ \Structural&Purity alysis

Chiral HPLC

Solubility Testing | | GC-MS Analysis IR Spectroscopy

/

Comprehensive Physicochemical Profile

NMR Spectrosco py

Refractive Index Measurement

Density Measurement it

Boiling Point Determination

Click to download full resolution via product page
Figure 2. Experimental workflow for characterization.
Boiling Point Determination (Thiele Tube Method)

The boiling point can be determined using a Thiele tube, which allows for uniform heating of a

liquid sample.[1]
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o Apparatus Setup: A small amount of alpha-Irone is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed in the fusion tube. The fusion tube is then attached
to a thermometer.

e Heating: The assembly is immersed in a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil). The side arm of the Thiele tube is gently heated.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then discontinued.

» Measurement: The temperature at which the liquid just begins to enter the capillary tube
upon cooling is recorded as the boiling point.[1]

Density Measurement
Density can be measured using a pycnometer or a hydrometer for a precise determination.

e Pycnometer Method: A pycnometer of a known volume is weighed empty and then filled with
the alpha-lrone sample. The pycnometer is then weighed again. The density is calculated by
dividing the mass of the sample by the volume of the pycnometer.

o Hydrometer Method: A hydrometer is gently placed into a graduated cylinder containing
alpha-lrone. The density is read directly from the scale on the hydrometer at the point where
the liquid surface meets the stem.

Refractive Index Measurement
An Abbe refractometer is commonly used to measure the refractive index of liquids.[16]

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of alpha-lrone are placed on the prism of the refractometer.

o Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into focus and on the crosshairs of the eyepiece. The refractive index is then read
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from the instrument's scale.[15] The measurement is typically performed at a standard
temperature, such as 20°C, as refractive index is temperature-dependent.

Solubility Testing
The solubility of alpha-lrone in various solvents can be determined by the following procedure:

o Sample Preparation: A known mass of alpha-lrone is added to a specific volume of the
solvent in a test tube or vial.

e Mixing: The mixture is agitated, for instance by vortexing or sonication, to facilitate
dissolution.[12]

o Observation: The solution is visually inspected for the presence of undissolved solute. If the
solute completely dissolves, it is considered soluble at that concentration.

o Quantitative Analysis: For a more precise measurement, the concentration of the dissolved
alpha-Irone in the saturated solution can be determined using techniques like UV-Vis
spectroscopy or chromatography.

Spectroscopic and Chromatographic Analysis

o Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to separate and
identify the components of a mixture. For the analysis of irone isomers, a typical GC-MS
protocol would involve:

o

Column: A capillary column suitable for separating volatile organic compounds, such as a
BPX5 column (30 m x 0.25 mm ID, 0.25 pm film thickness).[11]

o Carrier Gas: Helium at a constant flow rate.[5][11]

o Temperature Program: An initial temperature of around 50°C, held for a few minutes,
followed by a ramp up to a final temperature of 260-270°C.[5][11]

o Injection: Split injection mode is commonly used.[5][11]

o Detection: A mass spectrometer is used as the detector to identify the individual isomers
based on their mass spectra.[5][11]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for elucidating the molecular structure of alpha-lrone and its isomers.[6][17]
The chemical shifts, integration of signals, and coupling patterns provide detailed information
about the connectivity of atoms.[17]

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in a molecule.[18] For alpha-Irone, a strong absorption band in the region of 1660-1770
cm~1 would indicate the presence of the carbonyl (C=0) group of the ketone.[16]

o Chiral High-Performance Liquid Chromatography (HPLC): To separate the enantiomers of
alpha-Irone, chiral HPLC is employed.[6][10] This technique uses a chiral stationary phase
(CSP) that interacts differently with each enantiomer, leading to their separation.[10][19] The
choice of the CSP and the mobile phase is critical for achieving good resolution.

Olfactory Signaling Pathway

The sense of smell is initiated by the interaction of odorant molecules with olfactory receptors
(ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium.[20][21] These
receptors are G-protein coupled receptors (GPCRs).[18][20] While the specific receptor for
alpha-Irone is not definitively identified in the provided search results, the general mechanism
of olfactory signal transduction is well-established.

Upon binding of an odorant molecule like alpha-Irone to its specific OR, the receptor
undergoes a conformational change.[4] This change activates an associated G-protein,
specifically the olfactory G-protein (G_olf).[21] The activated alpha subunit of G_olf then
stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP
(CAMP).[8][13][21] The resulting increase in intracellular cAMP concentration opens cyclic
nucleotide-gated (CNG) ion channels, leading to an influx of Na* and Ca?* ions.[9][21][22] This
influx depolarizes the olfactory sensory neuron, generating an action potential that is
transmitted to the olfactory bulb in the brain for further processing.[21]
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Figure 3. General olfactory signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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